N-methyl-N-[(1S)-1-phenylethyl]-1-[3-(trifluoromethyl)benzyl]-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-methyl-N-[(1S)-1-phenylethyl]-1-[[3-(trifluoromethyl)phenyl]methyl]triazole-4-carboxamide
• InChI: InChI=1S/C20H19F3N4O/c1-14(16-8-4-3-5-9-16)26(2)19(28)18-13-27(25-24-18)12-15-7-6-10-17(11-15)20(21,22)23/h3-11,13-14H,12H2,1-2H3/t14-/m0/s1
• InChI Key: TUJITTZEVNSAJC-AWEZNQCLSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N(C)C(=O)C2=CN(N=N2)CC3=CC(=CC=C3)C(F)(F)F
• Isomeric SMILES: C[C@@H](C1=CC=CC=C1)N(C)C(=O)C2=CN(N=N2)CC3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C20H19F3N4O
• Molecular Weight: 388.4 g/mol

Description

“N-methyl-N-[(1S)-1-phenylethyl]-1-[3-(trifluoromethyl)benzyl]-1H-1,2,3-triazole-4-carboxamide” is a complex organic compound. It contains a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. It also contains a trifluoromethyl group, which is a functional group in organic chemistry consisting of three fluorine atoms attached to a carbon atom.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the triazole ring, possibly through a process known as click chemistry. The trifluoromethyl group could be introduced through various methods, as discussed in the literature.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The triazole ring is known to participate in various chemical reactions. The trifluoromethyl group can also influence the reactivity of the compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the triazole ring and the trifluoromethyl group. For example, the trifluoromethyl group is known to increase the lipophilicity of a compound, which can influence its biological activity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many triazole-containing compounds have been found to have antimicrobial, antifungal, and antitumor activities.

Future Directions

Future research could explore the potential applications of this compound, particularly given the known biological activities of many triazole-containing compounds. Further studies could also investigate the synthesis and properties of this compound in more detail.